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Compound of Interest

Compound Name: furan-2-carboxylate

Cat. No.: B1237412 Get Quote

Essential Safety Protocols for Handling Furan-2-
Carboxylate
This guide provides critical safety and logistical information for the handling and disposal of

furan-2-carboxylate and its parent compound, furan-2-carboxylic acid (also known as 2-furoic

acid). Adherence to these protocols is mandatory to ensure a safe laboratory environment for

all personnel. Furan-2-carboxylic acid is a white to off-white solid that presents significant

health risks upon exposure, including skin irritation, serious eye damage, and potential

respiratory irritation.[1]

Hazard Identification and Personal Protective Equipment
(PPE)
Exposure to furan-2-carboxylate poses several health risks. It is crucial that all personnel

review the Safety Data Sheet (SDS) before work and are equipped with the appropriate PPE to

prevent personal exposure.[1]
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Protection Type Equipment Specification Purpose & Notes

Eye / Face

Tightly fitting safety
goggles with side-shields
or a full-face shield.

Must conform to NIOSH
(US) or EN 166 (EU)
standards to protect
against dust particles and
splashes.[1]

Skin / Body

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) and a

fully buttoned lab coat.

Handle with gloves at all times.

Impervious clothing should be

worn to prevent skin contact.

[1][2]

| Respiratory | NIOSH/MSHA or EN 149 approved respirator. | Required when handling large

quantities, if dust is generated, or if ventilation is inadequate. A full-face respirator may be

necessary if exposure limits are exceeded.[1][3] |

Physicochemical Data for Furan-2-Carboxylic Acid

Property Value

Molecular Formula C5H4O3[4]

Molecular Weight 112.084 g/mol [4]

Appearance White to off-white crystalline powder[1][5]

Melting Point 129-133 ºC[4]

Boiling Point 230-232 ºC[4]

Flash Point 137 ºC[4]

| Water Solubility | 36 g/L (at 20 ºC)[5] |

Operational and Disposal Plans
Safe handling requires a controlled environment and methodical procedures. Always perform

work within a certified chemical fume hood to ensure adequate ventilation.[1][6]
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Step-by-Step Handling Protocol
Designate Area: Before starting, designate a specific area within a chemical fume hood for

handling the compound.[1]

Verify Safety Equipment: Ensure that a safety shower and eyewash station are unobstructed

and readily accessible.[1]

Don PPE: Put on all required PPE as specified in the table above.

Handling: Avoid actions that generate dust.[1][7] Prevent the chemical from coming into

contact with eyes, skin, or clothing.[1][7]

Storage: When not in use, store the compound in its original, tightly sealed container in a

cool, dry, and well-ventilated area. Keep it away from incompatible substances such as

strong oxidizing agents, strong acids, and strong bases.[1][3][7]

Spill Response Protocol
Evacuate & Ventilate: Alert others in the area and ensure the space is well-ventilated.[1]

Don PPE: Wear all required PPE, including respiratory protection.[1]

Contain Spill: Prevent further leakage or spillage if it is safe to do so.[1]

Clean-Up: For dry spills, gently sweep up or vacuum the material and place it into a suitable,

labeled, and closed container for disposal. Avoid creating dust.[1][7]

Decontaminate: Clean the spill area thoroughly once the material has been collected.[1]

Waste Disposal Protocol
Chemical Waste: Dispose of furan-2-carboxylate and any contaminated materials in a

designated hazardous waste container that is clearly labeled.[1][6]

Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be considered

contaminated and disposed of as hazardous waste.[1]
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Empty Containers: Triple-rinse empty containers with a suitable solvent (e.g., acetone or

ethanol). The rinsate must be collected and disposed of as hazardous waste.[6]

Regulatory Compliance: All chemical waste must be disposed of in accordance with federal,

state, and local environmental regulations. Do not let the chemical enter drains.[1][6]

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][3][7]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing contaminated clothing. Get medical attention if skin irritation occurs.[3][7]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Contact a

physician if you feel unwell.[1][3][7]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Drink 2-4 cupfuls of water or

milk and get medical attention.[1][7]

Safe Handling Workflow
The following diagram illustrates the procedural flow for safely handling furan-2-carboxylate
from preparation to final disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal
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Caption: Workflow for safe handling of furan-2-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

